Cas no 56486-26-1 (1H-Imidazole-4-carboxylic acid dimethylamide)

• Product Name: 1H-Imidazole-4-carboxylic acid dimethylamide
• CAS No: 56486-26-1
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 374940
• PubChem ID: 13612298
• Update Time: 2025-04-19

1H-Imidazole-4-carboxylic acid dimethylamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid dimethylamide
• 1H-Imidazole-4-carboxamide,N,N-dimethyl-(9CI)
• 1H-Imidazole-5-carboxamide,N,N-dimethyl-
• N,N-dimethyl-1H-imidazole-5-carboxamide
• IEM 1368
• N,N-Dimethylimidazole-4-carboxamide
• Bis-Benzoimidazole
• 56486-26-1
• SCHEMBL3013035
• DTXSID90545011
• N,N-DIMETHYL-1H-IMIDAZOLE-4-CARBOXAMIDE
• AKOS011952965
• AKOS006238618
• SCHEMBL21084213

• Inchi： 1S/C6H9N3O/c1-9(2)6(10)5-3-7-4-8-5/h3-4H,1-2H3,(H,7,8)
• InChI Key： JULPEDSLKXGZKK-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN1)N(C)C

Computed Properties

• Exact Mass: 139.07467
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 48.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides